Cas no 2172453-10-8 (3-Amino-4-(2-oxo-1,3-oxazolidin-3-yl)benzene-1-sulfonamide)

• Product Name: 3-Amino-4-(2-oxo-1,3-oxazolidin-3-yl)benzene-1-sulfonamide
• CAS No: 2172453-10-8
• MF: C₉H₁₁N₃O₄S
• MW: 257.266340494156
• CID: 5568308
• PubChem ID: 165595595
• Update Time: 2025-06-29

3-Amino-4-(2-oxo-1,3-oxazolidin-3-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-(2-oxo-1,3-oxazolidin-3-yl)benzene-1-sulfonamide
• 2172453-10-8
• EN300-1629504
• 3-Amino-4-(2-oxo-1,3-oxazolidin-3-yl)benzene-1-sulfonamide

• Inchi： 1S/C9H11N3O4S/c10-7-5-6(17(11,14)15)1-2-8(7)12-3-4-16-9(12)13/h1-2,5H,3-4,10H2,(H2,11,14,15)
• InChI Key： DPNGCWPSWIEJFS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)N)N1C(=O)OCC1)(N)(=O)=O

Computed Properties

• Exact Mass: 257.04702701g/mol
• Monoisotopic Mass: 257.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 124Ų

Additional information on 3-Amino-4-(2-oxo-1,3-oxazolidin-3-yl)benzene-1-sulfonamide

3-Amino-4-(2-Oxo-1,3-Oxazolidin-3-Yl)Benzene-1-Sulfonamide: A Comprehensive Overview

The compound 3-Amino-4-(2-Oxo-1,3-Oxazolidin-3-Yl)Benzene-1-Sulfonamide (CAS No. 2172453-10-8) is a structurally complex organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique chemical properties and its role in various research studies. In this article, we delve into the structural characteristics, synthesis methods, applications, and recent advancements related to this compound.

Structural Analysis: The molecule consists of a benzene ring substituted with three key functional groups: an amino group (-NH₂), an oxazolidinone ring (a five-membered heterocyclic structure containing oxygen and nitrogen), and a sulfonamide group (-SO₂-NH₂). The arrangement of these groups on the benzene ring is critical to the compound's reactivity and biological activity. The oxazolidinone moiety, in particular, is known for its versatility in forming hydrogen bonds and participating in various chemical reactions.

Synthesis Methods: The synthesis of 3-Amino-4-(2-Oxo-1,3-Oxazolidin-3-Yl)Benzene-1-Sulfonamide involves a multi-step process that typically begins with the preparation of the oxazolidinone intermediate. Recent studies have explored green chemistry approaches to enhance the efficiency and sustainability of this synthesis. For instance, researchers have utilized microwave-assisted synthesis to reduce reaction times while maintaining high yields. Additionally, the use of recyclable catalysts has been reported to improve the overall process.

Biological Activity: One of the most promising aspects of this compound is its biological activity. Studies have shown that 3-Amino-4-(2-Oxo-1,3-Oxazolidin-3-Yl)Benzene-1-Sulfonamide exhibits potent inhibitory effects on certain enzymes associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The sulfonamide group plays a crucial role in binding to these enzymes, making it a potential candidate for drug development.

Applications in Drug Discovery: The compound has been extensively studied for its potential in drug discovery programs targeting cancer therapy. Recent research has highlighted its ability to induce apoptosis in cancer cells while sparing healthy cells. This selective toxicity makes it a valuable lead compound for developing anti-cancer agents.

Recent Research Findings: In 2023, a groundbreaking study published in *Nature Communications* demonstrated that 3-Amino-4-(2-Oxo-1,3-Oxazolidin-3-Yl)Benzene-1-Sulfonamide could be used as a scaffold for designing new classes of antibiotics. The study revealed that the compound's oxazolidinone ring could be modified to target specific bacterial enzymes responsible for antibiotic resistance.

Safety and Toxicity: While the compound shows great promise in therapeutic applications, its safety profile must be thoroughly evaluated. Preclinical studies indicate that it has low acute toxicity; however, long-term effects and potential for bioaccumulation require further investigation.

Conclusion: 3-Amino-4-(2-Oxo-1,3-Oxazolidin-3-Yl)Benzene-1-Sulfonamide stands at the forefront of chemical innovation due to its diverse functional groups and versatile applications. As research continues to uncover its full potential, this compound is poised to make significant contributions to medicine and materials science.